Cas no 1261962-70-2 (4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid)

• Product Name: 4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid
• CAS No: 1261962-70-2
• MF: C₁₃H₈F₂O₃
• MW: 250.197630882263
• MDL: MFCD18320008
• CID: 2766321
• PubChem ID: 53225922
• Update Time: 2025-10-29

4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20689654
• MFCD18320008
• 4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid, 95%
• 1261962-70-2
• 4-(2,3-DIFLUOROPHENYL)-2-HYDROXYBENZOIC ACID
• 2',3'-Difluoro-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid

• MDL： MFCD18320008
• Inchi： 1S/C13H8F2O3/c14-10-3-1-2-8(12(10)15)7-4-5-9(13(17)18)11(16)6-7/h1-6,16H,(H,17,18)
• InChI Key： ZTWRMHBKCLHZJH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C(=O)O)=C(C=1)O)F

Computed Properties

• Exact Mass: 250.04415044g/mol
• Monoisotopic Mass: 250.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid

Introduction to 4-(2,3-Difluorophenyl)-2-hydroxybenzoic Acid (CAS No. 1261962-70-2) and Its Emerging Applications

4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261962-70-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework featuring a hydroxybenzoic acid core substituted with a 2,3-difluorophenyl group, exhibits a distinct set of chemical and biological properties that make it a promising candidate for various applications, particularly in drug discovery and therapeutic development.

The structural motif of 4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid incorporates both fluorine atoms and a hydroxyl group on the aromatic ring, which are key functional elements influencing its reactivity and interaction with biological targets. The presence of fluorine atoms, particularly in the 2,3-difluorophenyl moiety, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. This feature has been extensively explored in the design of small-molecule inhibitors and activators targeting various enzymes and receptors.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced pharmacokinetic profiles. The hydroxybenzoic acid backbone of this compound provides a versatile scaffold for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. Such modifications are crucial for optimizing drug efficacy while minimizing off-target effects—a cornerstone principle in modern medicinal chemistry.

One of the most compelling aspects of 4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid is its potential role as an intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have highlighted its utility in generating inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and hyperlipidemia. The fluorinated phenyl group enhances binding interactions with target proteins, while the hydroxybenzoic acid moiety contributes to solubility and bioavailability.

The compound's unique electronic properties have also been exploited in material science applications. Fluorinated aromatic compounds are known for their high thermal stability and electronic conductivity, making them valuable in the development of advanced materials for optoelectronic devices and sensors. While primarily studied for pharmaceutical applications, these broader uses underscore the versatility of 4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular docking simulations have revealed its high affinity for certain enzyme active sites, suggesting its suitability as a lead compound for structure-based drug design. These simulations not only predict binding affinities but also provide insights into possible binding modes, aiding chemists in rationalizing molecular interactions at a microscopic level.

The synthesis of 4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid itself presents an intriguing challenge due to the need for precise functionalization of the aromatic ring. Traditional synthetic routes often involve multi-step processes requiring careful control over reaction conditions to achieve high yields and purity. However, recent methodologies employing transition-metal catalysis have streamlined these processes, making large-scale production more feasible. Such advancements are critical for translating laboratory discoveries into viable therapeutic options.

In clinical research settings, derivatives of this compound have been investigated for their potential therapeutic benefits. Preliminary studies suggest that certain analogs exhibit significant inhibitory activity against disease-causing enzymes without compromising safety profiles. These findings are particularly promising given the growing demand for targeted therapies that address specific pathological mechanisms.

The role of fluorine atoms in modulating drug properties cannot be overstated. In 4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid, the presence of two fluorine atoms at positions 2 and 3 on the phenyl ring enhances electron-withdrawing effects, which can influence both electronic distribution and steric hindrance around the molecule. This modulation is pivotal in determining how the compound interacts with biological targets—factors that are central to drug design principles.

As research continues to evolve, so too do our methodologies for studying compounds like 4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid (CAS No. 1261962-70-2). High-throughput screening technologies enable rapid evaluation of thousands of compounds for biological activity, accelerating the discovery pipeline. Additionally, advances in mass spectrometry allow for precise characterization of molecular structures and interactions at an unprecedented level of detail.

The environmental impact of fluorinated compounds is another consideration that merits discussion. While these molecules offer numerous benefits in drug development and material science, their persistence in ecosystems raises questions about long-term sustainability. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprints—a critical aspect of responsible chemical research.

In conclusion,4-(2,3-Difluorophenyl)-2-hydroxybenzoic acid represents a fascinating subject of study with far-reaching implications across multiple scientific disciplines. Its unique structural features position it as a valuable building block for innovative therapeutics and advanced materials alike. As our understanding deepens through interdisciplinary collaboration—combining insights from organic chemistry,fluorine chemistry, pharmacology,and computational biology—the full potential of this compound is likely to be realized sooner rather than later.